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Compound of Interest

Compound Name: Isopropyl chloroformate

Cat. No.: B105068 Get Quote

An In-depth Technical Guide to Isopropyl Chloroformate Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols and handling

precautions necessary for the use of isopropyl chloroformate in a laboratory and drug

development setting. Due to its hazardous properties, strict adherence to these guidelines is

critical to ensure personnel safety and prevent incidents.

Hazard Identification and Toxicology
Isopropyl chloroformate is a highly hazardous substance, classified as flammable, corrosive,

and acutely toxic.[1] It poses severe risks upon exposure through inhalation, ingestion, or skin

contact.[2][3] Inhalation is a primary route of occupational exposure due to the compound's

high volatility.[4]

Key Hazards:

Acute Toxicity: Fatal if inhaled (DOT Poison Inhalation Hazard) and harmful if swallowed.[5]

[6] Inhalation can cause irritation of the nose and throat, coughing, shortness of breath, and

potentially delayed and life-threatening pulmonary edema.[2][5][7] The symptoms of

pulmonary edema may not manifest for several hours and are aggravated by physical

exertion.[7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b105068?utm_src=pdf-interest
https://www.benchchem.com/product/b105068?utm_src=pdf-body
https://www.benchchem.com/product/b105068?utm_src=pdf-body
https://www.benchchem.com/product/b105068?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-chloroformate
https://cameochemicals.noaa.gov/chemical/3706
https://www.benchchem.com/product/b105068
https://www.kansashealthsystem.com/-/media/Files/PDF/Poisons/ISO.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1080.pdf
https://www.valsynthese.ch/files/Katalog/Chloroformates/MSDS%20Isopropyl%20Chloroformate_V1_en.pdf
https://cameochemicals.noaa.gov/chemical/3706
https://nj.gov/health/eoh/rtkweb/documents/fs/1080.pdf
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/108236.htm
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/108236.htm
https://www.nationalacademies.org/read/23634/chapter/4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Corrosivity: The substance is corrosive to the eyes, skin, and respiratory tract.[7] Contact can

cause severe skin burns, deep skin burns, blisters, and permanent eye damage.[2][4][5]

Flammability: Isopropyl chloroformate is a highly flammable liquid and vapor, with vapor/air

mixtures being explosive.[5][7] Its vapor is heavier than air and can travel a considerable

distance to an ignition source and flash back.[5]

Reactivity: It reacts violently with water and moist air, decomposing to form isopropyl alcohol,

carbon dioxide, and corrosive hydrogen chloride (HCl) fumes.[2][4][9] This reaction can

generate heat and increase the concentration of fumes in the air.[10]

Instability: The chemical is thermally unstable and may explode upon heating.[6][7] Notably,

explosions have occurred when it was stored in a refrigerator.[2][9][11]

Toxicological Data
Parameter Value Species Reference

LD50 (Oral) 545 mg/kg Rat [12]

Primary Hazards

Fatal if inhaled,

Harmful if swallowed,

Causes severe skin

burns and eye

damage

N/A [6][13]

Sensitization

May cause a skin

allergy. If an allergy

develops, very low

future exposure can

cause itching and a

skin rash.

Human [2][4][5]

Physical and Chemical Properties
Isopropyl chloroformate is a colorless, volatile liquid with a pungent, irritating odor.[2][3][9]
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Property Value Reference

CAS Number 108-23-6 [7]

Molecular Formula C4H7ClO2 [6]

Molecular Weight 122.55 g/mol [1][7]

Appearance
Colorless liquid with a pungent

odor
[4][9]

Boiling Point 103-105 °C [6]

Melting Point -80 °C [6]

Flash Point 15.6 °C (Closed Cup) [6][12]

Density 1.074 g/cm³ at 20 °C [6]

Vapor Pressure 36 x 10² Pa at 20 °C [6]

Solubility

Insoluble in water;

decomposes in water.[2][9]

Soluble in common organic

solvents like ether and

benzene.[6][10]

Auto-ignition Temperature 535 °C [6]

Flammability Limits
Lower: 4 vol.% / Upper: 15

vol.%
[6]

Hierarchy of Controls
To mitigate the significant risks associated with isopropyl chloroformate, a systematic

approach based on the hierarchy of controls must be implemented. This prioritizes the most

effective control measures.
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Hierarchy of Controls for Isopropyl Chloroformate

e.g., Use a less hazardous reagent

e.g., Chemical fume hood, local exhaust ventilation,
glove box, closed system transfer

e.g., Standard Operating Procedures (SOPs),
training, restricted access areas

e.g., Respirator, chemical gloves,
safety goggles, face shield, lab coat

Elimination/Substitution

Engineering Controls

Most Effective

elim_desc

Administrative Controls eng_desc

Personal Protective Equipment (PPE)

Least Effective

admin_desc

ppe_desc

Click to download full resolution via product page

Caption: Hierarchy of safety controls for managing risks.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b105068?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Storage
Proper handling and storage are paramount to prevent exposure and hazardous reactions.

Handling:

Always handle isopropyl chloroformate within a certified chemical fume hood or glove box

to control vapor exposure.[5][14]

Use a closed system for transfers whenever possible.[5][13]

Ensure all equipment is grounded and bonded to prevent static discharge.[5][14]

Use only non-sparking tools and explosion-proof equipment.[5][14]

Prohibit all sources of ignition, such as open flames and smoking, in handling and storage

areas.[5][7]

Avoid contact with skin, eyes, and clothing.[6] Wash hands and any exposed skin thoroughly

after handling.[5][15]

Do not eat, drink, or smoke in areas where the chemical is used.[15]

Storage:

Store in a cool, dry, well-ventilated, and fireproof area.[5][7][16]

The recommended storage temperature is ≤ 0 °C.[6][12]

CRITICAL: Do not store in a standard refrigerator, as explosions have been documented.[2]

[5][16] Storage must be in a designated, explosion-proof, temperature-controlled unit.

Keep containers tightly closed and protected from moisture, heat, and direct sunlight.[5][6]

Store separately from incompatible materials such as water, acids, alkalis, metals (especially

iron), amines, alcohols, and oxidizing agents.[6][7][12]

Experimental Workflow: Safe Laboratory Use
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The following diagram outlines a generalized workflow for using isopropyl chloroformate in a

laboratory reaction, emphasizing critical safety checkpoints.

Phase 1: Preparation

Phase 2: Reagent Handling

Phase 3: Reaction

Phase 4: Workup & Disposal

Risk Assessment & SOP Review

Assemble & Dry Glassware
(Inert Atmosphere Setup)

Verify Fume Hood Operation

Don Appropriate PPE
(Respirator, Gloves, Goggles, etc.)

Equilibrate Reagent to
Required Temperature

Proceed to Handling

Measure Reagent in Hood
Using Dry Syringe/Cannula

Securely Cap Reagent Bottle
& Return to Storage

Cool Reaction Mixture
(e.g., Ice Bath)

Proceed to Reaction

Slow, Dropwise Addition
of Isopropyl Chloroformate

Monitor Reaction
(Temperature, Off-gassing)

Carefully Quench Reaction
with appropriate reagent (e.g., cold alkaline solution)

Reaction Complete

Decontaminate Glassware

Dispose of Waste in
Designated Hazardous Waste Container
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Caption: A typical safe workflow for laboratory reactions.

Personal Protective Equipment (PPE)
Workplace controls are superior to PPE; however, appropriate PPE is mandatory when

handling isopropyl chloroformate.[5]

Respiratory Protection: For potential overexposure, a NIOSH-approved supplied-air

respirator with a full facepiece operated in a pressure-demand or other positive-pressure

mode is required.[5] For lower-level protection, respirator cartridges rated for organic vapors

and acid gases (e.g., ABEK type) may be used, subject to a formal risk assessment.[6][17]

Eye/Face Protection: Wear tightly fitting chemical safety goggles and a face shield.[6][18][13]

Hand Protection: Handle with chemically resistant gloves (e.g., butyl rubber, Viton). Gloves

must be inspected before use and disposed of properly after contamination.[6][17]

Body Protection: Wear flame-retardant, antistatic protective clothing or a chemical-resistant

suit and boots to prevent skin contact.[5][6][13] An emergency shower and eyewash station

must be immediately accessible.[15]

First Aid Measures
Immediate action is crucial in the event of exposure. Effects such as pulmonary edema can be

delayed.[2][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b105068?utm_src=pdf-body-img
https://www.benchchem.com/product/b105068?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1080.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1080.pdf
https://www.valsynthese.ch/files/Katalog/Chloroformates/MSDS%20Isopropyl%20Chloroformate_V1_en.pdf
https://www.capotchem.cn/doc/msds_108-23-6.do
https://www.valsynthese.ch/files/Katalog/Chloroformates/MSDS%20Isopropyl%20Chloroformate_V1_en.pdf
https://www.inchem.org/documents/icsc/icsc/eics0287.htm
https://www.tcichemicals.com/BE/en/sds/I0768_EU_6N.pdf
https://www.valsynthese.ch/files/Katalog/Chloroformates/MSDS%20Isopropyl%20Chloroformate_V1_en.pdf
https://www.capotchem.cn/doc/msds_108-23-6.do
https://nj.gov/health/eoh/rtkweb/documents/fs/1080.pdf
https://www.valsynthese.ch/files/Katalog/Chloroformates/MSDS%20Isopropyl%20Chloroformate_V1_en.pdf
https://www.tcichemicals.com/BE/en/sds/I0768_EU_6N.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1080.pdf
https://cameochemicals.noaa.gov/chemical/3706
https://www.nationalacademies.org/read/23634/chapter/4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure Reference

Inhalation

Move victim to fresh air

immediately.[2] If not

breathing, provide artificial

respiration. If breathing is

difficult, administer oxygen.[4]

Keep the person in a half-

upright position and at rest.[7]

Seek immediate medical

attention, as delayed

pulmonary edema is a risk.[2]

[4]

Skin Contact

Immediately remove all

contaminated clothing.[15]

Promptly flush the affected

skin with large amounts of

water, followed by soap and

water washing.[4][15] Seek

immediate medical attention.

[7]

Eye Contact

Immediately flush eyes with

copious amounts of lukewarm

water for at least 15-30

minutes, occasionally lifting the

upper and lower eyelids.[2][15]

Remove contact lenses if

present and easy to do.[6]

Seek immediate medical

attention.[15]

Ingestion Do NOT induce vomiting.[7]

Rinse the mouth with water.

[17] If the person is conscious,

give small amounts of water to

drink (no more than 1 cup for
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an adult).[4] Seek immediate

medical attention.[7][17]

Spill, Leak, and Disposal Procedures
Spill Response:

Evacuate all non-essential personnel from the spill area.[5][15]

Remove all sources of ignition.[5][15]

Ensure adequate ventilation.[11]

Wear a full chemical protection suit with a self-contained breathing apparatus (SCBA).[18]

[11]

Contain the spill. Do NOT use water.[11]

Cover the spill with a dry, inert, non-combustible absorbent material such as dry lime, sand,

or soda ash.[5][11][15]

Carefully collect the absorbed material using non-sparking tools and place it into a suitable,

sealable container for disposal.[11]

Ventilate and wash the spill area after cleanup is complete.[5][15]

Waste Disposal:

Dispose of waste material through a licensed professional waste disposal company.[17]

The preferred method of disposal is chemical incineration in a facility equipped with an

afterburner and scrubber.[17]

Contaminated packaging should be treated as unused product and disposed of accordingly.

[17] Do not let the product enter drains.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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